molecular formula C21H26N2O5S B270591 N-[1-(3,4-dimethoxyphenyl)propan-2-yl]-4-(2-oxopyrrolidin-1-yl)benzenesulfonamide

N-[1-(3,4-dimethoxyphenyl)propan-2-yl]-4-(2-oxopyrrolidin-1-yl)benzenesulfonamide

Cat. No. B270591
M. Wt: 418.5 g/mol
InChI Key: RNQNMUBKVRPTCD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-[1-(3,4-dimethoxyphenyl)propan-2-yl]-4-(2-oxopyrrolidin-1-yl)benzenesulfonamide is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound is also known as DAB-1, and it has been found to have a variety of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-[1-(3,4-dimethoxyphenyl)propan-2-yl]-4-(2-oxopyrrolidin-1-yl)benzenesulfonamide is not fully understood. However, it is believed to work by inhibiting certain enzymes or proteins that are involved in the development of cancer cells or brain cells. This inhibition can lead to the death of these cells, which can slow or stop the progression of the disease.
Biochemical and Physiological Effects:
N-[1-(3,4-dimethoxyphenyl)propan-2-yl]-4-(2-oxopyrrolidin-1-yl)benzenesulfonamide has been found to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro, and it has also been found to have neuroprotective effects in animal models of Alzheimer's disease. Additionally, DAB-1 has been found to have anti-inflammatory effects, which could be useful in the treatment of various inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using N-[1-(3,4-dimethoxyphenyl)propan-2-yl]-4-(2-oxopyrrolidin-1-yl)benzenesulfonamide in lab experiments is its potential as a new drug candidate. Its ability to inhibit the growth of cancer cells and protect brain cells makes it a promising compound for the development of new drugs. However, one limitation of using DAB-1 in lab experiments is its limited availability. The synthesis of this compound can be complex and time-consuming, which could limit its use in certain experiments.

Future Directions

There are several future directions for the study of N-[1-(3,4-dimethoxyphenyl)propan-2-yl]-4-(2-oxopyrrolidin-1-yl)benzenesulfonamide. One area of interest is in the development of new drugs for the treatment of cancer and neurological disorders. Further research is needed to fully understand the mechanism of action of this compound and to identify its potential therapeutic targets. Additionally, more studies are needed to evaluate the safety and efficacy of DAB-1 in humans.

Synthesis Methods

The synthesis of N-[1-(3,4-dimethoxyphenyl)propan-2-yl]-4-(2-oxopyrrolidin-1-yl)benzenesulfonamide involves several steps. The starting materials are 3,4-dimethoxyphenylacetone and 4-(2-oxopyrrolidin-1-yl)benzenesulfonyl chloride. These two compounds are reacted together in the presence of a base and a solvent, such as dichloromethane or ethyl acetate. The resulting product is then purified using column chromatography to yield the final compound.

Scientific Research Applications

N-[1-(3,4-dimethoxyphenyl)propan-2-yl]-4-(2-oxopyrrolidin-1-yl)benzenesulfonamide has been studied for its potential applications in scientific research. One area of interest is in the development of new drugs for the treatment of various diseases. DAB-1 has been found to have potential in the treatment of cancer, as well as in the treatment of neurological disorders such as Alzheimer's disease.

properties

Product Name

N-[1-(3,4-dimethoxyphenyl)propan-2-yl]-4-(2-oxopyrrolidin-1-yl)benzenesulfonamide

Molecular Formula

C21H26N2O5S

Molecular Weight

418.5 g/mol

IUPAC Name

N-[1-(3,4-dimethoxyphenyl)propan-2-yl]-4-(2-oxopyrrolidin-1-yl)benzenesulfonamide

InChI

InChI=1S/C21H26N2O5S/c1-15(13-16-6-11-19(27-2)20(14-16)28-3)22-29(25,26)18-9-7-17(8-10-18)23-12-4-5-21(23)24/h6-11,14-15,22H,4-5,12-13H2,1-3H3

InChI Key

RNQNMUBKVRPTCD-UHFFFAOYSA-N

SMILES

CC(CC1=CC(=C(C=C1)OC)OC)NS(=O)(=O)C2=CC=C(C=C2)N3CCCC3=O

Canonical SMILES

CC(CC1=CC(=C(C=C1)OC)OC)NS(=O)(=O)C2=CC=C(C=C2)N3CCCC3=O

Origin of Product

United States

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